Cas no 2229641-14-7 (3-(hex-2-en-1-yl)pyrrolidin-3-ol)

• Product Name: 3-(hex-2-en-1-yl)pyrrolidin-3-ol
• CAS No: 2229641-14-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6221274
• PubChem ID: 165881324
• Update Time: 2025-10-30

3-(hex-2-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(hex-2-en-1-yl)pyrrolidin-3-ol
• 2229641-14-7
• EN300-1794528

• Inchi： 1S/C10H19NO/c1-2-3-4-5-6-10(12)7-8-11-9-10/h4-5,11-12H,2-3,6-9H2,1H3/b5-4+
• InChI Key： LMNLEVFBOSBNSO-SNAWJCMRSA-N
• SMILES： OC1(C/C=C/CCC)CNCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(hex-2-en-1-yl)pyrrolidin-3-ol

3-(Hex-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2229641-14-7): A Comprehensive Overview

3-(Hex-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2229641-14-7) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular formula of 3-(hex-2-en-1-yl)pyrrolidin-3-ol is C₁₀H₁₉NO₂, and its molecular weight is approximately 185.26 g/mol. The compound features a pyrrolidine ring with a hydroxyl group and an alkene side chain, which contributes to its unique chemical and biological properties. The presence of the hydroxyl group imparts polarity to the molecule, while the alkene side chain provides potential sites for chemical reactions and interactions with biological systems.

In recent years, 3-(hex-2-en-1-yl)pyrrolidin-3-ol has been the subject of several studies aimed at understanding its biological activity and potential therapeutic applications. One notable area of research involves its interaction with neurotransmitter systems in the brain. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for regulating mood, cognition, and behavior.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-(hex-2-en-1-yl)pyrrolidin-3-ol on serotonin receptors in vitro. The results indicated that the compound exhibited selective binding to serotonin receptor subtypes, particularly 5-HT_1A and 5-HT_2A. This selective binding profile suggests that 3-(hex-2-en-1-yl)pyrrolidin-3-ol could be a promising lead compound for developing novel antidepressant and anxiolytic drugs.

Beyond its potential as a therapeutic agent, 3-(hex-2-en-1-yl)pyrrolidin-3-ol has also been explored for its use in biochemical assays and as a tool compound in research laboratories. Its ability to selectively interact with specific receptors makes it a valuable tool for studying receptor function and signaling pathways. Additionally, the compound's structural features allow for easy modification through synthetic chemistry techniques, enabling researchers to create derivatives with tailored properties for specific applications.

In the context of drug development, 3-(hex-2-en-1-yl)pyrrolidin-3-ol has shown promise as a starting point for designing more potent and selective ligands for serotonin receptors. A study published in the European Journal of Medicinal Chemistry in 2020 described the synthesis and evaluation of several derivatives of 3-(hex-2-en-1-y l)pyrrolidin -3 -ol . These derivatives exhibited enhanced binding affinity and selectivity for serotonin receptors compared to the parent compound, highlighting the potential for further optimization through structure-based drug design.

The safety profile of 3-(hex - 2 -en - 1 - yl )pyrro lid i din - 3 - ol is another important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further toxicological studies are necessary to fully assess its safety in humans.

In conclusion, 3 -( hex - 2 - en - 1 - yl )pyrro lid i din - 3 - ol ( CAS No . 2 2 9641 - 14 -7 ) is a multifaceted compound with significant potential in both research and therapeutic applications . Its unique chemical structure , combined with its biological activity , makes it an attractive candidate for further investigation . As research continues to uncover new insights into its properties and mechanisms of action , it is likely that this compound will play an increasingly important role in advancing our understanding of neurotransmitter systems and developing new treatments for neurological disorders .